Cas no 121251-02-3 (Bicisate)

• Product name: Bicisate
• CAS No: 121251-02-3
• MF: C₁₂H₂₄N₂O₄S₂
• MW: 324.4599609375
• CID: 2845947
• PubChem ID: 72048

Bicisate Chemical and Physical Properties

Names and Identifiers

• EN300-33367189
• AKOS040750794
• Bicisate
• UNII-3JXF0Z0XOI
• DB11164
• Q27257345
• NS00071668
• BICISATE [WHO-DD]
• starbld0000849
• l-Cysteine, N,N'-1,2-ethanediylbis-, diethyl ester
• SCHEMBL1841018
• (2R,2'R)-Diethyl 2,2'-(ethane-1,2-diylbis(azanediyl))bis(3-mercaptopropanoate)
• 121251-02-3 (Free base)
• DIETHYL (2R,2'R)-2,2'-(ETHANE-1,2-DIYLDIIMINO)BIS(3-MERCAPTOPROPANOATE)
• Bicisate (Free base)
• DTXSID0058728
• diethyl 2,2'-(ethane-1,2-diylbis(azanediyl))(2R,2'R)-bis(3-mercaptopropanoate)
• l-Cysteine, N,N'-1,2-ethanediylbis-, 1,1'-diethyl ester
• DTXCID50820013
• ethyl (2R)-2-[(2-{[(2R)-1-ethoxy-1-oxo-3-sulfanylpropan-2-yl]amino}ethyl)amino]-3-sulfanylpropanoate
• 121251-02-3
• ethylene dicysteine di ethyl ester
• 3JXF0Z0XOI

• Inchi： InChI=1S/C12H24N2O4S2/c1-3-17-11(15)9(7-19)13-5-6-14-10(8-20)12(16)18-4-2/h9-10,13-14,19-20H,3-8H2,1-2H3/t9-,10-/m0/s1
• InChI Key： RZQNBTMGBODDSK-UWVGGRQHSA-N

Computed Properties

• Exact Mass: 324.11774960Da
• Monoisotopic Mass: 324.11774960Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.7Ų